Cas no 1806806-07-4 (5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806806-07-4
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4847017
• Update Time: 2025-06-08

5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H8F2N2O2/c9-7(10)6-1-5(8(13)14)4(2-11)3-12-6/h1,3,7H,2,11H2,(H,13,14)
• InChI Key： GXTVYWOBFLIJEH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806806-07-4)

5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806806-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with difluoromethyl and aminomethyl functional groups, making it a versatile intermediate for drug discovery and material science applications. Its carboxylic acid moiety further enhances its reactivity, enabling diverse synthetic transformations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in designing bioactive molecules. The difluoromethyl group in this compound is particularly noteworthy, as it mimics metabolic stability and lipophilicity—key properties sought after in modern pharmaceutical intermediates. Researchers are actively exploring its potential in kinase inhibitors and antibacterial agents, aligning with the growing focus on precision medicine and antibiotic resistance solutions.

The synthesis of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid typically involves multi-step reactions, including halogenation, amination, and carboxylation. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for its use in high-throughput screening (HTS) assays. This compound’s logP and solubility profiles are frequently optimized to improve bioavailability, a hot topic in drug formulation discussions.

From an industrial perspective, CAS 1806806-07-4 is valued for its scalability and compatibility with green chemistry principles. Manufacturers emphasize catalytic processes to reduce waste, responding to the global push for sustainable synthesis. Its applications extend to crop protection chemicals, where fluorinated compounds are increasingly used to enhance pesticide efficacy while minimizing environmental impact.

Analytical challenges associated with this compound, such as stereochemical stability and impurity profiling, are addressed through LC-MS and X-ray crystallography. These methods align with the FDA’s stringent guidelines for pharmaceutical impurities, a recurring concern in regulatory submissions. Additionally, computational tools like molecular docking help predict its interactions with biological targets, bridging the gap between cheminformatics and wet-lab experiments.

As the scientific community explores AI-driven drug discovery, compounds like 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid serve as test cases for machine learning models predicting ADMET properties. Its structural complexity makes it ideal for training algorithms on QSAR (Quantitative Structure-Activity Relationship) datasets. This synergy between synthetic chemistry and digital innovation underscores its relevance in contemporary research.

In summary, CAS 1806806-07-4 exemplifies the intersection of medicinal chemistry and material science. Its adaptability to targeted therapies and green manufacturing positions it as a compound of enduring interest. Future studies may focus on its polypharmacology potential or novel delivery systems, further solidifying its role in advancing life sciences.